Cas no 1355666-58-8 (4-(1,3-dioxaindan-5-yl)-5-ethyl-2-methyl-2,3-dihydro-1H-pyrazol-3-imine)

• Product Name: 4-(1,3-dioxaindan-5-yl)-5-ethyl-2-methyl-2,3-dihydro-1H-pyrazol-3-imine
• CAS No: 1355666-58-8
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD28155335
• CID: 5189118
• Update Time: 2025-07-15

4-(1,3-dioxaindan-5-yl)-5-ethyl-2-methyl-2,3-dihydro-1H-pyrazol-3-imine Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxaindan-5-yl)-5-ethyl-2-methyl-2,3-dihydro-1H-pyrazol-3-imine
• 4-(2H-1,3-benzodioxol-5-yl)-5-ethyl-2-methyl-2,3-dihydro-1H-pyrazol-3-imine

• MDL： MFCD28155335
• Inchi： 1S/C13H15N3O2/c1-3-9-12(13(14)16(2)15-9)8-4-5-10-11(6-8)18-7-17-10/h4-6,14-15H,3,7H2,1-2H3
• InChI Key： MMRJVUAHQFZZBV-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C2=CC=C3OCOC3=C2)C(=N)N1C

Additional information on 4-(1,3-dioxaindan-5-yl)-5-ethyl-2-methyl-2,3-dihydro-1H-pyrazol-3-imine

4-(1,3-Dioxaindan-5-Yl)-5-Ethyl-2-Methyl-2,3-Dihydro-1H-Pyrazol-3-Imin

The compound with CAS No. 1355666-58-8, known as 4-(1,3-dioxaindan-5-yl)-5-ethyl-2-methyl-2,3-dihydro-1H-pyrazol-3-imine, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of pyrazole imine derivatives, which have gained significant attention in recent years due to their potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The pyrazole ring in this molecule serves as a versatile scaffold for further functionalization and modification.

Recent studies have highlighted the importance of pyrazole imine derivatives in the development of novel bioactive compounds. For instance, researchers have explored the use of this compound as a potential building block for designing inhibitors targeting specific enzymes involved in disease pathways. The dioxaindan moiety attached to the pyrazole ring introduces additional complexity and functionality to the molecule, making it a promising candidate for further exploration in drug discovery.

One of the key features of this compound is its ability to form stable complexes with metal ions. This property has been leveraged in the synthesis of coordination polymers and metalloorganic frameworks (MOFs), which are widely used in catalysis and gas storage applications. The methyl and ethyl substituents on the pyrazole ring further enhance the molecule's versatility by providing steric and electronic modulation capabilities.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions involving appropriate precursors. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield. This approach not only simplifies the synthetic process but also reduces reaction time and energy consumption.

From an environmental standpoint, this compound has shown potential as a green catalyst for various organic transformations. Its ability to facilitate selective reactions under mild conditions makes it an attractive alternative to traditional catalysts that often require harsh reaction conditions or toxic reagents.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound and its derivatives. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for developing new therapeutic agents. Additionally, its application in agricultural chemistry is being investigated for its potential role in enhancing crop resistance against environmental stressors.

In conclusion, 4-(1,3-dioxaindan-5-Yl)-5-Ethyl